Cas no 5464-37-9 (3-butyl-2,3,4,5-tetrahydropyridine-6-carboxylic Acid)

• Product Name: 3-butyl-2,3,4,5-tetrahydropyridine-6-carboxylic Acid
• CAS No: 5464-37-9
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 942345
• PubChem ID: 225939
• Update Time: 2025-04-19

3-butyl-2,3,4,5-tetrahydropyridine-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-butyl-2,3,4,5-tetrahydropyridine-6-carboxylic Acid
• 5-butyl-3,4,5,6-tetrahydropyridine-2-carboxylic acid
• AC1L5EEJ
• AC1Q5QG7
• AG-J-07777
• AR-1G7580
• CTK5A2048
• NSC15842
• NSC-15842
• 5464-37-9
• DTXSID50280193

• Inchi： 1S/C10H17NO2/c1-2-3-4-8-5-6-9(10(12)13)11-7-8/h8H,2-7H2,1H3,(H,12,13)
• InChI Key： VNAADMGMKMLUDU-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CN=1)CCCC)=O

Computed Properties

• Exact Mass: 183.12601
• Monoisotopic Mass: 183.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 310.2°C at 760 mmHg
• Flash Point: 141.4°C
• Refractive Index: 1.532
• PSA: 49.66
• LogP: 1.54780